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Cat. No.: B397079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cedrol, a naturally occurring sesquiterpene alcohol, is a prominent constituent of the essential

oil derived from various conifers, most notably cedarwood oil. This document provides a

comprehensive technical overview of Cedrol, with a primary focus on its chemical identifiers,

physicochemical properties, and established biological activities. The information is curated for

professionals in research, science, and drug development, presenting quantitative data in

structured tables, detailing experimental methodologies, and illustrating key biological

pathways through diagrams.

Chemical Identification and Physicochemical
Properties
Cedrol is recognized by several identifiers across various chemical databases and regulatory

bodies. Its unique tricyclic structure is fundamental to its distinct chemical and physical

characteristics.
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A comprehensive list of identifiers for Cedrol is provided in Table 1, facilitating its unambiguous

identification in a research and regulatory context.

Table 1: Chemical Identifiers for Cedrol

Identifier Type Value Citation

CAS Registry Number 77-53-2 [1][2][3][4]

IUPAC Name

(1S,2R,5S,7R,8R)-2,6,6,8-

tetramethyltricyclo[5.3.1.0¹⁵]un

decan-8-ol

[1][3][4]

Systematic IUPAC Name

(3R,3aS,6R,7R,8aS)-3,6,8,8-

Tetramethyloctahydro-1H-3a,7-

methanoazulen-6-ol

[1]

Synonyms
(+)-Cedrol, α-Cedrol, Cedar

camphor, Cypress camphor
[3]

Molecular Formula C₁₅H₂₆O [1][2]

InChI

InChI=1S/C15H26O/c1-10-5-6-

11-13(2,3)12-9-15(10,11)8-7-

14(12,4)16/h10-12,16H,5-

9H2,1-

4H3/t10-,11+,12-,14-,15+/m1/s

1

[1]

InChIKey
SVURIXNDRWRAFU-

OGMFBOKVSA-N
[1]

SMILES

C[C@@H]1CC[C@@H]2[C@]

13CC--INVALID-LINK--

C2(C)C">C@@(C)O

[1]

PubChem CID 65575 [1]

EINECS Number 201-035-6

FEMA Number 4503 [3][5]
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Physicochemical Properties
The physical and chemical properties of Cedrol are summarized in Table 2. These properties

are crucial for its application in various experimental and industrial settings.

Table 2: Physicochemical Properties of Cedrol

Property Value Citation

Molecular Weight 222.37 g/mol [1][2][3][4]

Appearance
White to off-white crystalline

solid
[2][4]

Odor Woody, earthy, sweet [2][3][4]

Melting Point 85-88 °C [1][2]

Boiling Point 273 °C [1][2][5]

Density 0.98 g/cm³ at 25°C [2]

Flash Point 81 °C (Closed Cup) [5][6]

Vapor Pressure 0.000499 mmHg @ 23°C [5]

Solubility

Soluble in ethanol, essential

oils, and organic solvents;

insoluble in water.

[2][7][8]

Optical Rotation [α]/D +10.5±1°, c = 5 in chloroform

Biological Activities and Mechanisms of Action
Recent scientific investigations have highlighted the potential of Cedrol as a bioactive

compound, particularly in the realm of oncology. It has been shown to modulate multiple

cellular pathways involved in cancer progression.[7]

Anticancer Activity
Cedrol has demonstrated significant anticancer effects against various cancer cell lines,

including glioblastoma, non-small cell lung cancer, and colorectal cancer.[3][7] Its mechanisms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.571676/full
https://www.benthamscience.com/article/150754
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8960436/
https://www.benthamscience.com/article/150754
https://pmc.ncbi.nlm.nih.gov/articles/PMC8960436/
https://www.benthamscience.com/article/150754
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8960436/
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.571676/full
https://www.benthamscience.com/article/150754
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.571676/full
https://www.benthamscience.com/article/150754
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://www.benthamscience.com/article/150754
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://www.medsci.org/v19p1953.pdf
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://www.benthamscience.com/article/150754
https://www.benthamdirect.com/content/journals/acamc/10.2174/0118715206389915250911110114
https://pmc.ncbi.nlm.nih.gov/articles/PMC7874189/
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://www.benthamdirect.com/content/journals/acamc/10.2174/0118715206389915250911110114
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682504/
https://www.benthamdirect.com/content/journals/acamc/10.2174/0118715206389915250911110114
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b397079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of action include the induction of apoptosis (programmed cell death) and autophagy, as well as

the generation of reactive oxygen species (ROS).[5][7]

In non-small cell lung cancer cells (A549), Cedrol has been shown to induce both apoptosis

and autophagy.[5] This dual mechanism of cell death is mediated through its influence on the

PI3K/Akt signaling pathway and the generation of intracellular ROS.[5][9] Cedrol treatment

leads to a reduction in the mitochondrial transmembrane potential, a key event in the intrinsic

apoptotic pathway.[5] Furthermore, it downregulates the expression of anti-apoptotic proteins

like Bcl-2 and Bcl-xL, while increasing the levels of the pro-apoptotic protein Bax.[10] The

activation of initiator caspases-8 and -9, and the executioner caspase-3, confirms the induction

of both extrinsic and intrinsic apoptotic pathways.[6][10]

A crucial mechanism underlying Cedrol's anticancer effects is its ability to inhibit the

PI3K/Akt/mTOR signaling pathway.[5][11] This pathway is a central regulator of cell survival,

proliferation, and growth. By decreasing the phosphorylation of key proteins such as PI3K, Akt,

and mTOR, Cedrol effectively halts these pro-survival signals.[1][5] This inhibition has been

observed in various cancer models, including glioblastoma, where it also helps to overcome

resistance to conventional chemotherapeutic agents like temozolomide.[12][13]

The following diagram illustrates the inhibitory effect of Cedrol on the PI3K/Akt/mTOR pathway,

leading to apoptosis and autophagy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27177023/
https://www.benthamdirect.com/content/journals/acamc/10.2174/0118715206389915250911110114
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://phcog.com/article/sites/default/files/PhcogMag-17-76-852.pdf
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9628924/
https://www.medsci.org/v19p1953.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9628924/
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://scispace.com/pdf/cedrol-induces-autophagy-and-apoptotic-cell-death-in-a549-2scztnjry5.pdf
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2020.571676/full
https://pubmed.ncbi.nlm.nih.gov/27177023/
https://pubs.acs.org/doi/10.1021/acs.jnatprod.0c00580
https://pubmed.ncbi.nlm.nih.gov/32987140/
https://www.benchchem.com/product/b397079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b397079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cedrol's Anticancer Mechanisms
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Cedrol's inhibition of the PI3K/Akt/mTOR signaling pathway.
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This section outlines generalized methodologies for key experiments cited in the literature

regarding Cedrol's biological activities. These protocols are intended as a guide and may

require optimization for specific experimental conditions.

Cell Viability Assay (MTT Assay)
This protocol provides a framework for assessing the cytotoxic effects of Cedrol on cancer

cells.

Cell Seeding: Plate cancer cells (e.g., A549, DBTRG-05MG) in 96-well plates at a density of

5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.[10][12]

Treatment: Treat the cells with varying concentrations of Cedrol (e.g., 0-225 µM) for desired

time points (e.g., 24, 48, 72 hours).[12] A vehicle control (e.g., DMSO) should be included.

MTT Incubation: After the treatment period, add MTT solution (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g.,

DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the optical density at 550 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control

cells.

Western Blot Analysis for Signaling Proteins
This protocol details the steps for analyzing the expression of proteins involved in signaling

pathways affected by Cedrol.

Cell Lysis: Treat cells with Cedrol as described above. After treatment, wash the cells with

ice-cold PBS and lyse them using a suitable lysis buffer containing protease and

phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a protein

assay (e.g., BCA assay).
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SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-

polyacrylamide gel.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against the

target proteins (e.g., p-Akt, Akt, p-mTOR, mTOR, Bcl-2, Bax, Caspase-3, LC3B) overnight at

4°C.[10][11]

Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish

peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) detection

system.

Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or

GAPDH).

The following diagram outlines a general workflow for investigating the anticancer effects of

Cedrol.
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A generalized workflow for investigating Cedrol's anticancer effects.

Isolation and Purification of Cedrol
Cedrol is typically isolated from cedarwood oil. The following is a general outline of the

extraction and purification process.

Extraction: Cedrol can be extracted from cedarwood sawdust or powder using solvent

extraction with a suitable solvent like toluene.[14] An alternative method is steam distillation.

[15] More advanced techniques such as liquid carbon dioxide (LC-CO₂) extraction have also

been explored to optimize the yield and quality of the extracted oil.[16][17]
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Crystallization: The crude extract or essential oil is cooled to a low temperature (e.g., -10°C

to -20°C) to induce the crystallization of Cedrol.[15]

Separation: The crystallized Cedrol is separated from the remaining oil by centrifugation.[15]

The crystals may be washed with a solvent like ethanol to remove impurities.

Recrystallization: For higher purity, the crude Cedrol can be recrystallized from a suitable

solvent system, such as aqueous methanol.

Purity Analysis: The purity of the final product can be assessed using analytical techniques

such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

[18][19]

Safety and Handling
Proper safety precautions should be observed when handling Cedrol, particularly in its

crystalline or powdered form.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[11][20][21]

Ventilation: Use in a well-ventilated area to avoid inhalation of dust or vapors.[11][20]

Handling: Avoid contact with skin and eyes. Do not breathe dust. Wash hands thoroughly

after handling.[11][20][21]

Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away

from incompatible materials.[11][20]

Spills: In case of a spill, clean up immediately using dry procedures to avoid generating dust.

[20]

First Aid:

Inhalation: Move the person to fresh air.[11]

Skin Contact: Wash the affected area with soap and water.[11]
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Eye Contact: Flush eyes with water as a precaution.[11]

Ingestion: Rinse mouth with water. Do not induce vomiting.[11][21]

Conclusion
Cedrol is a well-characterized sesquiterpene alcohol with a range of documented biological

activities, most notably its anticancer properties. Its ability to modulate critical signaling

pathways such as the PI3K/Akt/mTOR cascade makes it a compound of significant interest for

further research and potential therapeutic development. This guide provides a foundational

resource for scientists and researchers, consolidating key chemical data and outlining relevant

experimental approaches to facilitate future investigations into the promising biological effects

of Cedrol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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